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Compound of Interest

Compound Name: Verlukast-d6

Cat. No.: B1140618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Verlukast-d6 is the deuterated analog of Verlukast, a potent and selective leukotriene receptor

antagonist. Due to its structural similarity and distinct mass, Verlukast-d6 is an ideal internal

standard (IS) for the quantitative analysis of Montelukast and related compounds in biological

matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3] This

application note provides detailed methodologies and optimized mass spectrometry settings to

ensure sensitive and robust detection of Verlukast-d6 for use in pharmacokinetic and

bioequivalence studies.

Chemical Properties
Property Value

Chemical Formula C₂₆H₂₇D₆ClN₂O₃S₂

Exact Mass 520.15 Da

Monoisotopic Mass 520.1528232 Da

Source: PubChem CID 45040684[4]

Mass Spectrometry Parameters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1140618?utm_src=pdf-interest
https://www.benchchem.com/product/b1140618?utm_src=pdf-body
https://www.benchchem.com/product/b1140618?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3002811/
https://www.researchgate.net/publication/365136829_LC-MSMS_Analytical_Method_for_Determination_of_Montelukast_in_Human_Plasma_and_Its_Application_to_a_Bioequivalence_Study
https://www.medchemexpress.com/verlukast-d6.html
https://www.benchchem.com/product/b1140618?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Verlukast-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optimal detection of Verlukast-d6 is achieved using a triple quadrupole mass spectrometer

operating in Multiple Reaction Monitoring (MRM) mode with an electrospray ionization (ESI)

source in the positive ion mode.[1][5][6]

MRM Transitions
The selection of precursor and product ions is critical for the specificity and sensitivity of the

assay. The protonated molecule [M+H]⁺ is typically selected as the precursor ion. The following

MRM transitions for Verlukast-d6 have been successfully utilized:

Precursor Ion (m/z) Product Ion (m/z) Application Context

592.3 574.2
Quantification of Montelukast

in human plasma[1]

592.288 574.300

Bioequivalence study of

Montelukast chewable

tablets[6]

592.288 427.300

Bioequivalence study of

Montelukast chewable

tablets[6]

Note: The transition 592.3 → 574.2 is a commonly cited and robust choice for quantification.[1]

The selection of the most appropriate transition may depend on the specific matrix and

potential interferences.

Compound-Specific MS Settings
The following table summarizes typical compound-specific parameters. These settings should

be optimized for the specific instrument in use.
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Parameter Typical Value

Ionization Mode Positive ESI

Ion Spray Voltage 5000 V

Source Temperature 650 °C

Dwell Time 200 ms

Chromatographic Conditions
Effective chromatographic separation is essential to minimize matrix effects and ensure

accurate quantification. Reversed-phase liquid chromatography is the standard approach.

Recommended LC Parameters
Parameter Condition 1 Condition 2

Column
YMC-pack pro C18 (50 x 4.6

mm, 3 µm)[1]
ACE 5 CN (5 cm x 4.6 mm)[6]

Mobile Phase A
10mM Ammonium Formate

(pH 4.0)[1]

0.005 M Ammonium Acetate

and 0.1% Formic Acid in

Water[6]

Mobile Phase B Acetonitrile[1] Acetonitrile[6]

Gradient/Isocratic Isocratic (20:80, A:B)[1] Isocratic (20:80, A:B)[6]

Flow Rate 0.8 mL/min[1] 0.8 mL/min[6]

Injection Volume 10 µL 10 µL[6]

Run Time ~2.8 min[1] ~0.95 min[6]

Experimental Protocols
Protocol 1: Sample Preparation using Protein
Precipitation
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This protocol is a rapid and straightforward method for extracting Verlukast-d6 and the analyte

of interest from plasma samples.[1]

To 200 µL of plasma in a microcentrifuge tube, add the working solution of Verlukast-d6 as

the internal standard.

Add 800 µL of methanol or acetonitrile to precipitate the plasma proteins.[1][7]

Vortex the mixture for 30 seconds to ensure thorough mixing and protein disruption.[7]

Centrifuge the sample at a high speed (e.g., 10,000 x g) for 5 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase.

Inject an appropriate volume (e.g., 10 µL) into the LC-MS/MS system.

Protocol 2: Sample Preparation using Solid-Phase
Extraction (SPE)
SPE can provide a cleaner extract compared to protein precipitation, which can be beneficial

for reducing matrix effects.

Condition a suitable SPE cartridge (e.g., SOLA SAX) according to the manufacturer's

instructions.[7]

Spike 180 µL of human plasma with the internal standard (Verlukast-d6).[7]

Add 800 µL of methanol to the plasma sample to disrupt protein binding and vortex for 30

seconds.[7]

Load the pre-treated sample onto the conditioned SPE cartridge.

Wash the cartridge to remove interfering substances.
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Elute the analyte and internal standard with an appropriate elution solvent.

Evaporate the eluate to dryness.

Reconstitute the residue in the mobile phase.

Inject into the LC-MS/MS system.

Data Presentation
The following table summarizes the performance characteristics of a validated LC-MS/MS

method for the analysis of Montelukast using Verlukast-d6 as an internal standard.

Parameter Result

Linearity Range 1.0 - 800.0 ng/mL[1]

Correlation Coefficient (r²) ≥ 0.99[2]

Lower Limit of Quantification (LLOQ) 1.0 ng/mL[1]

Intra-day Precision (%RSD) 1.91 - 7.10%[1]

Inter-day Precision (%RSD) 3.41 - 4.40%[1]

Intra-day Accuracy 98.32 - 99.35%[1]

Inter-day Accuracy 98.12 - 99.24%[1]

Mean Recovery > 85%[2]

Visualizations
Experimental Workflow for Sample Analysis

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add Verlukast-d6 (IS) Protein Precipitation
(Acetonitrile) Centrifugation Supernatant Transfer Evaporation Reconstitution LC Injection Chromatographic Separation Mass Spectrometry

(Positive ESI, MRM) Data Acquisition Quantification Reporting
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Click to download full resolution via product page

Caption: LC-MS/MS workflow for Verlukast-d6 analysis.
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Caption: Key components for successful Verlukast-d6 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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